Cas no 1712-36-3 (2,3-Pentadienedioicacid, 1,5-dimethyl ester)
1712-36-3 structure
Product Name:2,3-Pentadienedioicacid, 1,5-dimethyl ester
2,3-Pentadienedioicacid, 1,5-dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,3-Pentadienedioicacid, 1,5-dimethyl ester
- dimethyl penta-2,3-dienedioate
- Dimethyl-2,3-pentadienedioate
- 1712-36-3
- 2,3-pentadienedioic acid, dimethyl ester
- dimethyl 2,3-pentadienedioate
- FJLLBKDQCMPUSU-UHFFFAOYSA-N
- DTXSID00348494
- SCHEMBL3622263
- 2,3-PENTADIENE,1,5-DIOIC ACID,DIMETHYL ESTER
- penta-2,3-dienedioic acid dimethyl ester
- InChI=1/C7H8O4/c1-10-6(8)4-3-5-7(9)11-2/h4-5H,1-2H
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- Inchi: 1S/C7H8O4/c1-10-6(8)4-3-5-7(9)11-2/h4-5H,1-2H3
- InChI Key: FJLLBKDQCMPUSU-UHFFFAOYSA-N
- SMILES: O(C)C(C=C=CC(=O)OC)=O
Computed Properties
- Exact Mass: 156.04225873g/mol
- Monoisotopic Mass: 156.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 52.6Ų
2,3-Pentadienedioicacid, 1,5-dimethyl ester Related Literature
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1. Cyclophilic reactions of allene-1,3-dicarboxylic ester. Part 7. Synthesis of bicyclic and tricyclic heterocyclic compounds involving nitrogen, sulphur, and carbon as nucleophilesGurinder J. S. Doad,Dorcas I. Okor,Feodor Scheinmann,Paul A. Bates,Michael B. Hursthouse J. Chem. Soc. Perkin Trans. 1 1988 2993
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2. Addition reactions of heterocyclic compounds. Part LXIV. Indolizines from reactions of hex-3-yne-2,5-dione, but-3-yn-2-one, and allene-carboxylic esters with some nitrogen-containing heterocyclic ylidesR. Morrin Acheson,Māris G. Bite,Martin W. Cooper J. Chem. Soc. Perkin Trans. 1 1976 1908
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Teng Han,Xiaoyan Luo Org. Biomol. Chem. 2018 16 8253
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4. 1023. A model for the natural synthesis of allenesJ. Cymerman Craig,M. Moyle J. Chem. Soc. 1963 5356
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5. Site selectivity in the addition of ketoximes to activated allenes and alkynes; N- versus O-alkylationFrances Heaney,Bronwyn M. Kelly,Sharon Bourke,Oliver Rooney,Desmond Cunningham,Patrick McArdle O-alkylation. Frances Heaney Bronwyn M. Kelly Sharon Bourke Oliver Rooney Desmond Cunningham Patrick McArdle J. Chem. Soc. Perkin Trans. 1 1999 143
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